Cas no 1342279-63-3 (1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)-
• CAS No: 1342279-63-3
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• CID: 6048483
• PubChem ID: 64040641
• Update Time: 2025-07-11

1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)-
• AKOS013357259
• 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide
• EN300-804589
• CS-0276759
• 2-(3-Amino-4-chloro-1h-pyrazol-1-yl)-N-isopropylpropanamide
• 1342279-63-3

• Inchi： 1S/C9H15ClN4O/c1-5(2)12-9(15)6(3)14-4-7(10)8(11)13-14/h4-6H,1-3H3,(H2,11,13)(H,12,15)
• InChI Key： CODCWMNNEXPCNH-UHFFFAOYSA-N
• SMILES： N1(C(C)C(NC(C)C)=O)C=C(Cl)C(N)=N1

Computed Properties

• Exact Mass: 230.0934388g/mol
• Monoisotopic Mass: 230.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 430.3±35.0 °C(Predicted)
• pka: 14.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides